2-Quinoxalineacetonitrile
Overview
Description
2-Quinoxalineacetonitrile is a chemical compound with the molecular formula C10H7N3 . It is used for research purposes and is not intended for human or veterinary use.
Synthesis Analysis
The synthesis of quinoxalines, including 2-Quinoxalineacetonitrile, has been extensively studied due to their diverse biological activities . A general transition-metal-free visible-light-promoted 3-acetalation reaction of quinoxaline-2(1H)-ones was developed under mild conditions .Molecular Structure Analysis
The molecular structure of 2-Quinoxalineacetonitrile consists of a quinoxaline core, which is a heterocyclic compound containing a benzene ring and a pyrazine ring .Chemical Reactions Analysis
Quinoxalines have been utilized in the design and development of numerous bioactive molecules, dyes, fluorescent materials, electroluminescent materials, and organic sensitizers for solar cell applications . The chemical reaction pathways of quinoxalines have been accelerated by the development of novel machine learning architectures based on the deep learning paradigm .Scientific Research Applications
Synthesis of Bioactive Molecules
2-Quinoxalineacetonitrile serves as a key precursor in the synthesis of quinoxaline derivatives. These derivatives are integral in the design and development of numerous bioactive molecules. Due to their wide range of physicochemical and biological activities, they are extensively used in medicinal chemistry for creating new drug candidates with potential therapeutic effects .
Development of Fluorescent Materials
The quinoxaline scaffold, which can be derived from 2-Quinoxalineacetonitrile, is utilized in the creation of fluorescent materials. These materials have significant applications in bioimaging and sensors, providing a way to visualize biological processes and detect the presence of various analytes .
Electroluminescent Material Production
Quinoxaline derivatives, synthesized using 2-Quinoxalineacetonitrile, are employed in the production of electroluminescent materials. These materials are crucial for the development of organic light-emitting diodes (OLEDs), which are used in display and lighting technologies .
Organic Sensitizers for Solar Cells
The compound is also instrumental in the development of organic sensitizers for solar cell applications. Quinoxaline-based sensitizers can improve the efficiency of dye-sensitized solar cells (DSSCs), which are a promising type of photovoltaic technology .
Polymeric Optoelectronic Materials
In the field of polymer science, 2-Quinoxalineacetonitrile is used to create polymeric optoelectronic materials. These materials have applications in the manufacturing of electronic devices that interact with light, including solar cells and photodetectors .
Green Chemistry and Sustainable Synthesis
Recent research has focused on the transition-metal-free synthesis of quinoxalines, highlighting the importance of sustainable and eco-friendly chemistry practices. 2-Quinoxalineacetonitrile can be used in such methodologies to produce quinoxaline rings without the disadvantages associated with transition-metal catalysis, such as toxicity and environmental harm .
Mechanism of Action
Target of Action
Quinoxalines, a class of n-heterocyclic compounds, are known to have several prominent pharmacological effects like antifungal, antibacterial, antiviral, and antimicrobial . They have diverse therapeutic uses and have become a crucial component in drugs used to treat cancerous cells, AIDS, plant viruses, schizophrenia .
Mode of Action
Quinoxalines and their derivatives are known to interact with various biological targets, leading to their wide range of pharmacological effects
Biochemical Pathways
Quinoxalines are known to influence a variety of biochemical processes due to their broad spectrum of biological activity
Result of Action
Given the known biological activities of quinoxalines, it can be inferred that 2-quinoxalineacetonitrile may have significant effects at the molecular and cellular levels .
Future Directions
properties
IUPAC Name |
2-quinoxalin-2-ylacetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7N3/c11-6-5-8-7-12-9-3-1-2-4-10(9)13-8/h1-4,7H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYSRPUZNTHPOHK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=CC(=N2)CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00302910 |
Source
|
| Record name | 2-Quinoxalineacetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00302910 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Quinoxalineacetonitrile | |
CAS RN |
14068-13-4 |
Source
|
| Record name | 2-Quinoxalineacetonitrile | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=155196 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Quinoxalineacetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00302910 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(quinoxalin-2-yl)acetonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[Bis(2-hydroxyethyl)amino]ethyl acetate](/img/structure/B83170.png)
